Cas no 136818-43-4 (Methyl 6-fluoro-1H-indole-2-carboxylate)

Methyl 6-fluoro-1H-indole-2-carboxylate Properties

Names and Identifiers

• Methyl 6-fluoro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 6-fluoro-, methyl ester
• 6-FLUORO-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• Z298408050
• MFCD04966976
• SCHEMBL926230
• DTXSID50405809
• FT-0748054
• SB15262
• AKOS000123967
• SY037493
• methyl 6-fluoroindole-2-carboxylate
• A807144
• P20354
• 136818-43-4
• BB 0262000
• methyl 6-fluoranyl-1H-indole-2-carboxylate
• EN300-159704
• RS-0325
• ALBB-007594
• STK504647
• methyl 6-fluoro-1H-indole-2-carboxylate
• 6-Fluoro-1H-indole-2-carboxylic acid methyl ester
• BBL022465
• +Expand

• MDL： MFCD04966976
• InChIKey： JIIBSKHERZAHCH-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8FNO2/c1-14-10(13)9-4-6-2-3-7(11)5-8(6)12-9/h2-5,12H,1H3
• SMILES： COC(=O)C1=CC2=C(C=C(C=C2)F)N1

Computed Properties

• Exact Mass: 193.05400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.054
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• LogP: 2.09360
• PSA: 42.09000
• Refractive Index: 1.6
• Boiling Point: 345.872°C at 760 mmHg
• Flash Point: 162.978°C
• Density: 1.291